Cas no 115414-01-2 (diethyl 1H-4-bromopyrazole-3,5-dicarboxylate)

diethyl 1H-4-bromopyrazole-3,5-dicarboxylate structure
115414-01-2 structure
Product Name:diethyl 1H-4-bromopyrazole-3,5-dicarboxylate
CAS No:115414-01-2
MF:C9H11BrN2O4
MW:291.098641633987
CID:2876316
PubChem ID:91619657
Update Time:2025-04-21

diethyl 1H-4-bromopyrazole-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • diethyl 1H-4-bromopyrazole-3,5-dicarboxylate
    • DB-205648
    • 115414-01-2
    • 4-Bromo-1h-pyrazole-3,5-dicarboxylic acid 3,5-diethyl ester
    • diethyl 4-bromo-1H-pyrazole-3,5-dicarboxylate
    • SCHEMBL19253412
    • Inchi: 1S/C9H11BrN2O4/c1-3-15-8(13)6-5(10)7(12-11-6)9(14)16-4-2/h3-4H2,1-2H3,(H,11,12)
    • InChI Key: ONXZJYGXQSNZAJ-UHFFFAOYSA-N
    • SMILES: BrC1C(C(=O)OCC)=NNC=1C(=O)OCC

Computed Properties

  • Exact Mass: 289.99000
  • Monoisotopic Mass: 289.99022Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 81.3Ų

Experimental Properties

  • PSA: 81.28000
  • LogP: 1.52560
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